3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride

• Molecular Formula: C6H12ClNO2S
• Molecular Weight: 197.68 g/mol
• IUPAC Name: 3λ6-thia-6-azabicyclo[3.2.1]octane 3,3-dioxide;hydrochloride
• InChI: InChI=1S/C6H11NO2S.ClH/c8-10(9)3-5-1-6(4-10)7-2-5;/h5-7H,1-4H2;1H
• InChI Key: NKVBAWSAXQDLPU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNC1CS(=O)(=O)C2.Cl

Description

3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride is a chemical compound with the molecular formula C6H11NO2S and a molecular weight of 197.69 g/mol . This compound is known for its unique bicyclic structure, which includes a sulfur and nitrogen atom within the ring system. It is often used in various scientific research applications due to its interesting chemical properties and potential biological activities.

Preparation Methods

The synthesis of 3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions starting from readily available precursors.

Reaction Conditions: The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine or pyridine.

Industrial Production: On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis or the use of automated reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride to yield the corresponding reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents like alkyl halides or acyl chlorides to form substituted derivatives.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research is ongoing to explore its potential use as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors in biological systems, leading to modulation of their activity.

Pathways Involved: It may affect various biochemical pathways, such as those involved in cell signaling or metabolism.

Comparison with Similar Compounds

3lambda6-Thia-6-azabicyclo[3.2.1]octane-3,3-dione hydrochloride can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as 3-Oxa-8-azabicyclo[3.2.1]octane hydrochloride and other bicyclic structures containing sulfur and nitrogen atoms.

Uniqueness: The presence of both sulfur and nitrogen atoms within the bicyclic structure of this compound gives it unique chemical properties and potential biological activities that may not be present in similar compounds.